![molecular formula C8H5ClN2S B6144278 3-(2-chloro-1,3-thiazol-4-yl)pyridine CAS No. 1188164-72-8](/img/structure/B6144278.png)
3-(2-chloro-1,3-thiazol-4-yl)pyridine
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Overview
Description
“3-(2-chloro-1,3-thiazol-4-yl)pyridine” is a chemical compound with the IUPAC name 3-[2-(chloromethyl)-1,3-thiazol-4-yl]pyridine hydrochloride . It is a member of pyridines .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C8H5ClN2S/c9-8-11-7(5-12-8)6-2-1-3-10-4-6/h1-5H . The molecular weight of this compound is 196.66 . More detailed structural analysis can be found in related studies .Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . More detailed physical and chemical properties can be found in related studies .Scientific Research Applications
CTP has been studied extensively for its potential medicinal applications. For example, CTP has been found to modulate the activity of various enzymes, including cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. CTP has also been found to inhibit the activity of the enzyme thymidylate synthase, which is involved in DNA synthesis. Additionally, CTP has been shown to possess anti-cancer properties, and has been studied as a potential therapeutic agent for the treatment of various types of cancer, including breast cancer, prostate cancer, and lung cancer.
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . .
Mode of Action
Thiazole derivatives have been known to interact with various biological targets leading to diverse effects . The specific interactions of this compound with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple pathways
Result of Action
Given the diverse biological activities associated with thiazole derivatives , it can be hypothesized that this compound may have multiple effects at the molecular and cellular level
Advantages and Limitations for Lab Experiments
CTP has several advantages as a research tool. It is relatively easy to synthesize and is relatively stable in aqueous solution. Additionally, CTP has been found to interact with a variety of enzymes, making it a useful tool for studying enzyme activity. However, CTP is not without limitations. In particular, CTP is not very soluble in organic solvents, making it difficult to use in organic synthesis reactions. Additionally, CTP is not very stable in the presence of light or heat, making it difficult to use in some laboratory experiments.
Future Directions
Given the wide range of potential applications of CTP, there are many potential future directions for research. For example, further research is needed to better understand the mechanism of action of CTP and to identify additional enzymes that CTP can modulate. Additionally, further research is needed to explore the potential therapeutic applications of CTP, including its potential use as an anti-inflammatory, analgesic, and anti-cancer therapeutic agent. Additionally, further research is needed to explore the potential uses of CTP in materials science and agrochemicals. Finally, further research is needed to explore the potential of CTP as a tool for organic synthesis reactions.
Synthesis Methods
CTP can be synthesized via a two-step process, beginning with the reaction of 2-chloro-1,3-thiazole with pyridine. In the first step, the 2-chloro-1,3-thiazole is treated with a base, such as sodium hydroxide, to form the corresponding enolate. This enolate is then reacted with pyridine to form CTP. This reaction is typically carried out in aqueous solution at room temperature.
Safety and Hazards
“3-(2-chloro-1,3-thiazol-4-yl)pyridine” has been classified as Acute Tox. 3 Oral - Eye Dam. 1 . The safety information includes various precautionary statements such as P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
2-chloro-4-pyridin-3-yl-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN2S/c9-8-11-7(5-12-8)6-2-1-3-10-4-6/h1-5H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEEYEEZRTKZFGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=CSC(=N2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1188164-72-8 |
Source
|
Record name | 3-(2-chloro-1,3-thiazol-4-yl)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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